3-(3,5-dimethylisoxazol-4-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]propanamide
• InChI: InChI=1S/C19H19F3N2O3/c1-13-17(14(2)27-24-13)8-9-18(25)23-10-3-4-11-26-16-7-5-6-15(12-16)19(20,21)22/h5-7,12H,8-11H2,1-2H3,(H,23,25)
• InChI Key: QRCCPZKDKTUXPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC#CCOC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C19H19F3N2O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 1421482-22-5

Description

The compound 3-(3,5-dimethylisoxazol-4-yl)-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)propanamide is a structurally complex molecule designed for targeted protein modulation. Its core features include:

• A 3,5-dimethylisoxazole moiety, known for its role in hydrogen bonding and π-π stacking interactions in enzyme inhibition .
• A propanamide linker connecting the isoxazole to a rigid but-2-yn-1-yl group.
• A terminal 3-(trifluoromethyl)phenoxy substituent, which enhances lipophilicity and metabolic stability due to the electron-withdrawing trifluoromethyl group .

Such mechanisms are explored in epigenetic regulation and cancer therapy .

Comparison with Similar Compounds

Compound A: 1-(2-Morpholinoethyl)-1H-benzo[d]imidazol-2-yl)ethyl)phenoxy)ethyl)propenamide

• Key Features: Morpholinoethyl group: Enhances solubility via polar tertiary amine interactions. Benzimidazole core: Facilitates intercalation or binding to hydrophobic protein pockets. Ethylpropenamide linker: Less rigid than the but-2-yn-1-yl group in the target compound.

Compound B: 3-(2-(2-Aminoethoxy)ethoxy)-N-(2-(4-(2-(5-(3,5-Dimethylisoxazol-4-yl)...))

• Key Features :
  • 3,5-Dimethylisoxazole : Shared with the target compound, suggesting similar binding interactions.
  • Ethylene glycol (PEG-like) chain : Improves aqueous solubility but may reduce membrane permeability.
  • Amine-terminated side chain : Allows conjugation to other functional groups (e.g., acetyltransferases) .

Comparative Data Table

Property	Target Compound	Compound A	Compound B
Core Structure	3,5-Dimethylisoxazole + propanamide + but-2-yn-1-yl + trifluoromethylphenoxy	Benzimidazole + morpholinoethyl + ethylpropenamide	3,5-Dimethylisoxazole + PEG-like chain + amine
Lipophilicity (LogP)	High (due to trifluoromethylphenoxy)	Moderate (morpholinoethyl balances hydrophobicity)	Low (PEG chain dominates)
Metabolic Stability	Enhanced (trifluoromethyl resists oxidative metabolism)	Moderate (morpholinoethyl may undergo N-dealkylation)	Low (PEG chain susceptible to hydrolysis)
Target Affinity	Hypothesized high (rigid alkyne linker optimizes spatial orientation)	Moderate (flexible linker reduces binding precision)	High (shared isoxazole moiety supports target engagement)
Synthetic Feasibility	Challenging (alkyne synthesis requires specialized conditions)	Routine (morpholinoethyl and benzimidazole are well-characterized)	Moderate (PEG chain introduces purification challenges)

Research Findings and Mechanistic Insights

• Role of Trifluoromethylphenoxy: The 3-(trifluoromethyl)phenoxy group in the target compound likely improves binding to hydrophobic pockets in target proteins, as seen in kinase inhibitors like gefitinib .
• 3,5-Dimethylisoxazole : This moiety is critical for acetyltransferase recruitment , as evidenced by its presence in both the target compound and Compound B .